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Application Notes and Protocols for Researchers in Cosmology and Astrophysics

The study of the Cosmic Microwave Background (CMB) provides a window into the early

universe, offering profound insights into cosmology and fundamental physics. Simulating CMB

data is a cornerstone of this research, enabling scientists to test theoretical models, validate

analysis pipelines, and understand the impact of instrumental and astrophysical contaminants.

This document provides detailed application notes and protocols for a suite of computational

tools essential for simulating and analyzing CMB data.

Core Computational Tools
A typical CMB simulation workflow involves several key stages, each often handled by

specialized software packages. These include the generation of theoretical power spectra, the

simulation of the CMB signal itself, the addition of astrophysical foregrounds, and the final

analysis of the simulated maps. The following sections detail the primary tools used in this

pipeline.

Application Notes
Here we provide an overview of the key software packages for CMB data simulation.
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CAMB (Code for Anisotropies in the Microwave Background)

Purpose: CAMB is a widely-used cosmology code that computes the theoretical angular

power spectra for the CMB and matter distribution given a set of cosmological parameters.[1]

[2] It solves the Boltzmann equations that govern the evolution of perturbations in the early

universe.

Key Features:

Calculates CMB temperature and polarization (E-mode and B-mode) power spectra.

Computes lensing potential power spectra and lensed CMB spectra.[3]

Provides matter power spectra and transfer functions.

Written in Fortran with a user-friendly Python wrapper for easy integration into analysis

pipelines.[1][4]

Supports a wide range of cosmological models and parameters.

Primary Use Case: Generating the initial theoretical predictions for the statistical properties

of the CMB based on a given cosmological model.

CLASS (Cosmic Linear Anisotropy Solving System)

Purpose: Similar to CAMB, CLASS is a Boltzmann code for computing cosmological

observables.[5] It is designed with a focus on modularity and ease of modification.

Key Features:

High-performance computation of CMB and matter power spectra.

Written in C with a Python wrapper (classy).[5]

Known for its speed and accuracy in solving the cosmological perturbation equations.[6][7]

Flexible structure that allows for easier implementation of new cosmological models.
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Primary Use Case: An alternative to CAMB for generating theoretical power spectra, often

favored for its performance and extensibility.

PySM (Python Sky Model)

Purpose: PySM is a Python package for simulating diffuse astrophysical foregrounds that

contaminate CMB observations.[8][9][10][11]

Key Features:

Simulates various foreground components, including thermal dust, synchrotron radiation,

free-free emission, and anomalous microwave emission (AME).[8][9][11]

Provides different models for each foreground component with varying levels of

complexity.[8]

Generates full-sky maps in the HEALPix pixelization scheme.[8][9][11]

Allows for the integration of simulated skies over instrumental bandpasses and smoothing

with beams.

Primary Use Case: Creating realistic simulations of the microwave sky to test the robustness

of foreground cleaning techniques and to understand their impact on CMB analysis.

Healpy/HEALPix

Purpose: HEALPix (Hierarchical Equal Area isoLatitude Pixelization) is a scheme for

pixelizing a sphere, which has become the standard for CMB data storage and analysis.[12]

[13] Healpy is the Python implementation of HEALPix.

Key Features:

Provides functions for creating, manipulating, and analyzing data on a spherical grid.

Includes tools for spherical harmonic transforms, which are essential for converting

between map space and harmonic space (power spectra).

Offers visualization capabilities for full-sky maps.
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Primary Use Case: The foundational library for handling the spherical data formats used in

CMB simulations and observations.

Commander

Purpose: Commander is a Bayesian inference tool designed for CMB data analysis,

particularly for component separation.[6] It uses a Gibbs sampling approach to explore the

posterior probability distributions of the CMB signal and foreground components.[3][6]

Key Features:

Performs joint estimation of the CMB signal and foreground parameters.[6]

Provides a statistically rigorous framework for separating the CMB from contaminants.

Can perform end-to-end analysis from time-ordered data to final component maps and

power spectra.

Primary Use Case: Advanced analysis of multi-frequency CMB data to extract the CMB

signal with robust uncertainty quantification.

Quantitative Data: CAMB vs. CLASS Performance
A detailed comparison of CAMB and CLASS has shown that for a given level of precision in

computing the lensed CMB spectra for a standard Lambda-CDM model, CLASS is

approximately 2.5 times faster than CAMB.[6][7] This performance difference can be significant

for large-scale cosmological analyses that require running the Boltzmann code many times,

such as in Markov Chain Monte Carlo (MCMC) parameter inference.
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Feature CAMB CLASS Reference

Primary Language
Fortran (with Python

wrapper)

C (with Python

wrapper)
[4][5]

Relative Speed Slower
Faster (approx. 2.5x

for lensed CMB)
[6][7]

Accuracy High (can be tuned) High (can be tuned) [6][7]

Modularity Less modular Highly modular [5]

Experimental Protocols
This section provides a step-by-step protocol for a typical CMB simulation pipeline, integrating

the tools described above.

Protocol 1: Generating a Lensed CMB Map with
Foreground Contamination
This protocol outlines the workflow for creating a simulated full-sky CMB map, including the

effects of gravitational lensing and contamination from galactic foregrounds.

1. Generate Theoretical Power Spectra with CAMB:

Objective: To compute the angular power spectra (ngcontent-ng-c4139270029="" _nghost-

ng-c3597312540="" class="inline ng-star-inserted">

𝐶ℓ Cℓ​

) for the unlensed CMB, the lensing potential, and the lensed CMB based on a set of
cosmological parameters.

Methodology:

Install CAMB: Follow the installation instructions on the official CAMB website, which

typically involves using pip install camb.[4]
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Set Cosmological Parameters: In a Python script, import the camb library and create a

CAMBparams object. Set the desired cosmological parameters, such as the Hubble

constant (

𝐻0 H0​

), baryon density (

Ω𝑏ℎ
2
Ωb​h2

), cold dark matter density (

Ω𝑐ℎ
2
Ωc​h2

), and the initial power spectrum parameters (

𝐴𝑠 As​

,

𝑛𝑠 ns​

).

Configure CAMB: Set the WantCls and WantTransfer parameters to True. To compute the

lensed spectra, set DoLensing to True.

Run CAMB: Call camb.get_results() with the configured parameters to compute the power

spectra.

Extract Spectra: The results object will contain the various power spectra, including the

total lensed CMB temperature and polarization spectra.

2. Create a CMB Map Realization with Healpy:

Objective: To generate a random realization of the CMB sky based on the theoretical power

spectra.

Methodology:

Install Healpy: Install the library using pip install healpy.
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Generate Spherical Harmonics Coefficients: Use the healpy.synalm function, providing the

lensed CMB power spectra from CAMB as input. This will generate a set of spherical

harmonic coefficients (ngcontent-ng-c4139270029="" _nghost-ng-c3597312540=""

class="inline ng-star-inserted">

𝑎ℓ𝑚 aℓm​

).

Synthesize the Map: Use the healpy.alm2map function to convert the ngcontent-ng-

c4139270029="" _nghost-ng-c3597312540="" class="inline ng-star-inserted">

𝑎ℓ𝑚 aℓm​

coefficients into a full-sky map in the HEALPix format. Specify the desired nside parameter
to control the resolution of the map.

3. Simulate Galactic Foregrounds with PySM:

Objective: To generate maps of the dominant astrophysical foregrounds.

Methodology:

Install PySM: Install the package via pip install pysm3.

Initialize the Sky Model: In your Python script, import pysm and create a Sky object.

Specify the desired foreground models (e.g., 'd1' for thermal dust, 's1' for synchrotron) and

the nside for the output maps.

Generate Foreground Maps: Call the get_emission method of the Sky object, providing the

observation frequency and units. This will return a set of HEALPix maps for the specified

foreground components.

4. Combine CMB and Foreground Maps:

Objective: To create the final simulated sky map by co-adding the CMB and foreground

signals.

Methodology:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure that the CMB map from step 2 and the foreground maps from step 3 have the

same nside resolution.

Simply add the corresponding HEALPix map arrays together.

Protocol 2: High-Level Workflow for Component
Separation with Commander
This protocol provides a conceptual overview of using Commander for CMB component

separation.

1. Prepare Input Data:

Objective: To gather the necessary multi-frequency observation maps and ancillary data.

Methodology:

Assemble the multi-frequency sky maps that you want to analyze. These can be from

actual observations or simulated maps from Protocol 1.

Define any masks to exclude regions of high foreground contamination (e.g., the galactic

plane).

Prepare instrumental information, such as beam shapes and noise properties for each

frequency channel.

2. Configure Commander:

Objective: To set up the parameter files that define the model for the sky and the

instrumental properties.

Methodology:

Create a main parameter file that specifies the locations of the input maps, masks, and

instrumental data.

Define the components of your sky model in the parameter file. This includes the CMB and

each of the foreground components you wish to model (e.g., synchrotron, dust).
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For each component, specify the parameters that will be fit, such as the amplitude and

spectral index.

3. Run the Gibbs Sampler:

Objective: To run the Commander software to perform the Bayesian inference.

Methodology:

Execute the Commander program from the command line, providing the main parameter

file as input.

Commander will then iteratively sample from the conditional probability distributions of the

model parameters (the CMB map, foreground maps, and their spectral parameters) in a

Gibbs sampling loop.[3]

4. Analyze the Output:

Objective: To extract the final CMB map and quantify the uncertainties.

Methodology:

The output of Commander will be a chain of samples from the posterior distribution for

each parameter.

The mean of the samples for the CMB map provides the best-fit estimate of the CMB

signal.

The variance of the samples provides a pixel-by-pixel uncertainty map for the

reconstructed CMB.

Visualizations
The following diagrams illustrate the logical workflows described in the protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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